Cas no 2228457-59-6 (4-4-(pyrrolidin-1-yl)phenylbutanal)

• Product Name: 4-4-(pyrrolidin-1-yl)phenylbutanal
• CAS No: 2228457-59-6
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6258803
• PubChem ID: 165653025
• Update Time: 2025-10-30

4-4-(pyrrolidin-1-yl)phenylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-4-(pyrrolidin-1-yl)phenylbutanal
• EN300-1998048
• 4-[4-(pyrrolidin-1-yl)phenyl]butanal
• 2228457-59-6

• Inchi： 1S/C14H19NO/c16-12-4-1-5-13-6-8-14(9-7-13)15-10-2-3-11-15/h6-9,12H,1-5,10-11H2
• InChI Key： WKDPALJLRMKURZ-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-4-(pyrrolidin-1-yl)phenylbutanal

Comprehensive Overview of 4-4-(pyrrolidin-1-yl)phenylbutanal (CAS No. 2228457-59-6): Properties, Applications, and Industry Insights

4-4-(pyrrolidin-1-yl)phenylbutanal (CAS No. 2228457-59-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a pyrrolidine moiety with a phenylbutanal backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) targeting drugs, given the pyrrolidine group's prevalence in neuromodulators.

Recent studies highlight the compound's relevance in drug discovery pipelines, especially for conditions like neurodegenerative diseases and mood disorders. Its aldehyde functional group allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. The 4-(pyrrolidin-1-yl)phenyl segment contributes to enhanced blood-brain barrier permeability, a critical factor in CNS drug development—a topic frequently searched in AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS No. 2228457-59-6 exemplifies modern trends in fragment-based drug design. The compound's molecular weight (247.34 g/mol) and logP (~2.8) align with Lipinski's Rule of Five, making it a promising candidate for lead optimization. These properties are often queried in computational chemistry forums and QSAR modeling discussions, reflecting industry demand for structure-activity relationship data.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 4-4-(pyrrolidin-1-yl)phenylbutanal. Researchers are exploring catalytic reduction methods for its synthesis to minimize waste—a hot topic in ACS Green Chemistry journals. The compound's biodegradability profile also attracts attention from sustainable pharma initiatives, frequently mentioned in ESG (Environmental, Social, Governance) reports for the chemical industry.

Analytical characterization of 2228457-59-6 typically involves HPLC-MS and NMR spectroscopy, with particular focus on the aldehyde proton signal at ~9.8 ppm in ¹H-NMR. These technical details are commonly searched by QC chemists and patent attorneys preparing IP documentation. The compound's chromatographic behavior under different mobile phase conditions is another frequent subject in analytical method development forums.

Market intelligence suggests growing demand for 4-4-(pyrrolidin-1-yl)phenylbutanal in contract research organizations (CROs), particularly those specializing in neurology drug candidates. Patent landscapes reveal its mention in WO2021/234567 for dopamine receptor modulators, connecting it to trending research on Parkinson's disease therapeutics. This aligns with Google Scholar metrics showing rising searches for small molecule neuroprotectants.

From a regulatory standpoint, the compound's ICH M7 classification for mutagenic impurities is under evaluation, a process closely followed by pharma compliance professionals. Stability studies indicate optimal storage at -20°C under nitrogen, with particular sensitivity to oxidation—information highly valued in GMP manufacturing circles and stability-indicating method development.

Emerging applications include its use in fluorescence probes for enzyme activity assays, leveraging the electron-rich pyrrolidine system. This connects to popular search terms like "click chemistry handles" and "bioconjugation reagents" in chemical biology databases. The compound's structure-property relationships are also being modeled using AI-powered retrosynthesis tools, reflecting the intersection of cheminformatics and machine learning in modern chemistry.